5-Cyclopropylisoxazole-4-carbonyl chloride

• CAS RN: 124845-05-2
• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 5-cyclopropyl-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C7H6ClNO2/c8-7(10)5-3-9-11-6(5)4-1-2-4/h3-4H,1-2H2
• InChI Key: HRRWQQNTPXPXEG-UHFFFAOYSA-N
• SMILES: C1CC1C2=C(C=NO2)C(=O)Cl
• synonyms: 4-Isoxazolecarbonyl chloride, 5-cyclopropyl- (9CI)

Description

5-Cyclopropylisoxazole-4-carbonyl chloride is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is a versatile building block in the synthesis of various organic compounds. It is used as a key intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism Of Action

The mechanism of action of 5-Cyclopropylisoxazole-4-carbonyl chloride is not well understood. However, it is believed to act as an electrophilic reagent, reacting with nucleophiles such as amines and alcohols to form stable intermediates. It is also known to form stable derivatives with hydroxylamine, which has led to its use in the synthesis of isoxazole-based inhibitors of protein kinases.

Biochemical And Physiological Effects

The biochemical and physiological effects of 5-Cyclopropylisoxazole-4-carbonyl chloride are not well studied. However, it is known to be a stable compound that does not readily decompose under normal laboratory conditions. It is also known to form stable intermediates and derivatives, which have potential applications in the synthesis of various organic compounds.

Advantages And Limitations For Lab Experiments

The advantages of using 5-Cyclopropylisoxazole-4-carbonyl chloride in lab experiments include its high yield and purity, as well as its ability to form stable intermediates and derivatives. Its limitations include the need for careful handling due to its reactive nature and the need for specialized equipment and techniques for its synthesis and purification.

Future Directions

There are several future directions for the use of 5-Cyclopropylisoxazole-4-carbonyl chloride in scientific research. One potential application is in the synthesis of isoxazole-based inhibitors of protein kinases, which have potential applications in cancer therapy. Another potential application is in the synthesis of novel organic compounds with unique properties and functions. Further research is needed to fully understand the mechanism of action and potential applications of this versatile building block.

Scientific Research Applications

5-Cyclopropylisoxazole-4-carbonyl chloride has been widely used in scientific research due to its ability to form stable intermediates and derivatives. It is used as a key building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other fine chemicals. It has also been used in the synthesis of isoxazole-based inhibitors of protein kinases, which have potential applications in cancer therapy.

Synthesis routes and methods

Procedure details